N-(3-bromobenzyl)-1-ethyl-1H-benzimidazol-2-amine

• IUPAC Name: N-[(3-bromophenyl)methyl]-1-ethylbenzimidazol-2-amine
• InChI: InChI=1S/C16H16BrN3/c1-2-20-15-9-4-3-8-14(15)19-16(20)18-11-12-6-5-7-13(17)10-12/h3-10H,2,11H2,1H3,(H,18,19)
• InChI Key: NIUYYDQIMRVSCV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1NCC3=CC(=CC=C3)Br
• Molecular Formula: C16H16BrN3
• Molecular Weight: 330.22 g/mol

Description

N-(3-bromobenzyl)-1-ethyl-1H-benzimidazol-2-amine, also known as 3-Bromo-N-(2-aminoethyl)-1-ethylbenzimidazol-2-amine, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

N-(3-bromobenzyl)-1-ethyl-1H-benzimidazol-2-amine has been studied for its potential therapeutic properties in various scientific research applications. Some of the areas of research include:
1. Cancer: Studies have shown that N-(3-bromobenzyl)-1-ethyl-1H-benzimidazol-2-amine has anti-cancer properties and can inhibit the growth of cancer cells.
2. Neurodegenerative diseases: Research has indicated that N-(3-bromobenzyl)-1-ethyl-1H-benzimidazol-2-amine has neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
3. Inflammation: Studies have suggested that N-(3-bromobenzyl)-1-ethyl-1H-benzimidazol-2-amine has anti-inflammatory properties and can reduce inflammation in the body.

Mechanism of Action

The exact mechanism of action of N-(3-bromobenzyl)-1-ethyl-1H-benzimidazol-2-amine is not fully understood. However, studies have shown that the compound can inhibit the activity of certain enzymes such as tyrosine kinase and topoisomerase, which are involved in cell growth and division. This inhibition can lead to the suppression of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that N-(3-bromobenzyl)-1-ethyl-1H-benzimidazol-2-amine can have various biochemical and physiological effects on the body. Some of these effects include:
1. Inhibition of cancer cell growth and proliferation
2. Neuroprotective effects
3. Anti-inflammatory effects
4. Reduction of oxidative stress

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-bromobenzyl)-1-ethyl-1H-benzimidazol-2-amine in lab experiments is its potential therapeutic properties in various areas of research such as cancer and neurodegenerative diseases. However, one limitation is the lack of understanding of its exact mechanism of action, which can make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on N-(3-bromobenzyl)-1-ethyl-1H-benzimidazol-2-amine. Some of these directions include:
1. Further investigation of its mechanism of action and optimization of its use in lab experiments.
2. Clinical trials to determine its efficacy and safety in the treatment of cancer and neurodegenerative diseases.
3. Development of analogs of N-(3-bromobenzyl)-1-ethyl-1H-benzimidazol-2-amine with improved therapeutic properties.
4. Study of its potential use in the treatment of other diseases such as inflammation and infections.
In conclusion, N-(3-bromobenzyl)-1-ethyl-1H-benzimidazol-2-amine is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential therapeutic properties and optimize its use in lab experiments and clinical trials.

Synthesis Methods

The synthesis of N-(3-bromobenzyl)-1-ethyl-1H-benzimidazol-2-amine involves the reaction of 3-bromobenzylamine with 1-ethyl-1H-benzimidazole-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain the final compound.